Cas no 1261899-58-4 (2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid
• CAS No: 1261899-58-4
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2762159
• PubChem ID: 53223998
• Update Time: 2025-11-01

2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CRA82838
• 1261899-58-4
• 2-Chloro-5-(2,4-dichlorophenyl)isonicotinic acid, 95%
• 2-CHLORO-5-(2,4-DICHLOROPHENYL)ISONICOTINIC ACID
• DTXSID00688009
• 2-Chloro-5-(2,4-dichlorophenyl)isonicotinicacid
• MFCD18318079
• 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C12H6Cl3NO2/c13-6-1-2-7(10(14)3-6)9-5-16-11(15)4-8(9)12(17)18/h1-5H,(H,17,18)
• InChI Key： FLEAXWRUNNWAET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 300.946412Da
• Monoisotopic Mass: 300.946412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid

Introduction to 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid (CAS No. 1261899-58-4)

2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid (CAS No. 1261899-58-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both chloro and carboxylic acid functional groups, which are pivotal for further chemical modifications and derivatization processes.

The significance of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid lies in its versatility as a building block for more complex chemical entities. In recent years, advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents. The presence of multiple halogen atoms enhances its reactivity, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing intricate molecular architectures essential for drug discovery.

Recent studies have demonstrated the compound's utility in the synthesis of kinase inhibitors, which are critical for treating a wide range of diseases, including cancer and inflammatory disorders. The pyridine core of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid is particularly noteworthy, as it mimics key pharmacophores found in many successful drugs. Researchers have leveraged this scaffold to develop molecules with enhanced binding affinity and selectivity towards target enzymes.

One notable application of this compound is in the development of agrochemicals. The structural features of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid contribute to its efficacy as a precursor for herbicides and pesticides. The halogenated aromatic ring system is known to interact favorably with biological targets in plants, leading to potent weed control solutions. This has opened up new avenues for sustainable agriculture by providing farmers with more effective tools to protect their crops.

The synthesis of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. Techniques such as palladium-catalyzed reactions and flow chemistry have been particularly beneficial in achieving high efficiencies and scalability.

In addition to its pharmaceutical and agrochemical applications, 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid has found utility in material science research. Its ability to undergo various chemical modifications makes it a valuable candidate for designing functional materials with specific properties. For instance, researchers have explored its incorporation into organic electronic devices due to its electron-withdrawing characteristics and ability to form stable complexes with metals.

The ongoing exploration of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-4-carboxylic acid underscores its broad potential across multiple scientific disciplines. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing chemical innovation. Collaborative efforts between academia and industry are essential to fully harness its capabilities and translate laboratory discoveries into practical solutions.